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Compound of Interest

Compound Name: Octanedinitrile

Cat. No.: B1195947

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
octanedinitrile, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedures are designed to provide clear, step-by-
step guidance for handling and disposing of this chemical.

Immediate Safety and Handling Precautions

Before handling octanedinitrile, it is crucial to be familiar with its potential hazards.
Octanedinitrile is harmful if swallowed, inhaled, or in contact with skin and can cause skin and
eye irritation.[1] It is also toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE):
e Gloves: Wear suitable chemical-resistant gloves.

o Eye/Face Protection: Use safety glasses with side shields or goggles. Face shields may be
necessary for larger quantities.[1][3][4]

» Clothing: A lab coat or other protective clothing is required to prevent skin contact.[3]

Handling Procedures:
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Always handle octanedinitrile in a well-ventilated area, preferably under a chemical fume
hood.[3]

Avoid direct contact with skin, eyes, and clothing.[3]
Do not eat, drink, or smoke in areas where octanedinitrile is handled or stored.[4][5]
Wash hands and face thoroughly after handling.[4][5][6]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[3]

[4]16]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated
place away from incompatible materials such as oxidizing agents.[3][4][6]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Evacuate: Evacuate non-essential personnel from the immediate spill area.[7]
Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material such as sand, earth, or vermiculite to contain the
spill.[4][5][7] Do not use combustible materials like sawdust.

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled, and closed container for disposal.[4][5][7]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them according
to the procedures outlined below.

Step-by-Step Disposal Procedure
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The disposal of octanedinitrile must be carried out in compliance with all federal, state, and
local regulations.[4][6] It is classified as hazardous waste and should not be released into the
environment, drains, or soil.[4][7]

o Waste Collection:

o Collect waste octanedinitrile and any contaminated materials (e.g., absorbent pads,
gloves) in a designated, properly labeled, and sealed container.

o Do not mix with other waste streams unless specifically instructed to do so by your
institution's environmental health and safety (EHS) office.

o Consult Regulations:

o lItis the responsibility of the waste generator to comply with all applicable disposal
regulations.[4]

o Consult your institution's EHS office for specific guidance and to ensure compliance with
local and national regulations (e.g., US EPA 40 CFR Part 261).[4]

e Approved Disposal Methods:

o Approved Waste Disposal Plant: The primary and most recommended method is to send
the waste to a licensed and approved hazardous waste disposal facility.[5]

o Incineration: An alternative method is to dissolve or mix the octanedinitrile with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[4][6] This should only be performed by a licensed waste disposal service.

e Container Disposal:

o Empty containers should be treated as hazardous waste and disposed of as unused
product.[4] Do not reuse empty containers.[4]

Quantitative Data

The following table summarizes key physical and chemical properties of octanedinitrile.
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Property Value

Melting Point -45 °C

Boiling Point 198-200 °C

Density 0.814 g/mL at 25 °C

Flash Point 165 °F (74 °C)

Molecular Formula C8H15N

Molecular Weight 125.21 g/mol
Source:[8]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of octanedinitrile.
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Caption: Logical workflow for the proper disposal of octanedinitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Octanedinitrile: A Comprehensive
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195947#octanedinitrile-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1195947?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1048131.html
http://www.thegoodscentscompany.com/data/rw1149831.html
https://www.echemi.com/produce/pr220804351564-octanenitrile.html
https://www.spectrumchemical.com/media/sds/TCI-O0221.pdf
https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/O0221_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24543~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:39:48~~1%206-Dicyanohexane~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4425621.htm
https://www.benchchem.com/product/b1195947#octanedinitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1195947#octanedinitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1195947#octanedinitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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